Cas no 1263378-65-9 (Methyl 3-(5-pyrimidinyl)benzoate)
Methyl 3-(5-pyrimidinyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(5-pyrimidinyl)benzoate
- Methyl 3-(pyrimidin-5-yl)benzoate
- 3-Pyrimidin-5-yl-benzoic acid methyl ester
- Methyl 3-pyrimidin-5-ylbenzoate
- 4239AJ
- BB0222968
- BB 0222968
- Benzoic acid, 3-(5-pyrimidinyl)-, methyl ester
- 5-Amino-pyrazine-2-carbaldehyde
- 1263378-65-9
- SCHEMBL5040448
- MFCD18432637
- EN300-7613714
- CS-0160727
- SB32512
- D81430
- 5-aminopyrazine-2-carbaldehyde
-
- MDL: MFCD18432637
- Inchi: 1S/C12H10N2O2/c1-16-12(15)10-4-2-3-9(5-10)11-6-13-8-14-7-11/h2-8H,1H3
- InChI Key: CACBVCUXWFPXCE-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC=CC(C2=CN=CN=C2)=C1)=O
Computed Properties
- Exact Mass: 123.043261792g/mol
- Monoisotopic Mass: 123.043261792g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52.1
Methyl 3-(5-pyrimidinyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1231411-100mg |
5-Aminopyrazine-2-carbaldehyde |
1263378-65-9 | 96+% | 100mg |
$60.00 | 2021-07-14 | |
| Ambeed | A1231411-250mg |
5-Aminopyrazine-2-carbaldehyde |
1263378-65-9 | 96+% | 250mg |
$112.00 | 2021-07-14 | |
| Ambeed | A1231411-1g |
5-Aminopyrazine-2-carbaldehyde |
1263378-65-9 | 96% | 1g |
$312.0 | 2024-04-25 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | MY1474-1g |
5-aminopyrazine-2-carbaldehyde |
1263378-65-9 | 95 | 1g |
$220 | 2021-07-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VG111-200mg |
Methyl 3-(5-pyrimidinyl)benzoate |
1263378-65-9 | 96+% | 200mg |
734.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VG111-50mg |
Methyl 3-(5-pyrimidinyl)benzoate |
1263378-65-9 | 96+% | 50mg |
293.0CNY | 2021-07-10 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0214-1g |
5-Amino-pyrazine-2-carbaldehyde |
1263378-65-9 | 98% | 1g |
3375.21CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0214-5g |
5-Amino-pyrazine-2-carbaldehyde |
1263378-65-9 | 98% | 5g |
13483.87CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0214-500mg |
5-Amino-pyrazine-2-carbaldehyde |
1263378-65-9 | 98% | 500mg |
2111.63CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0214-250mg |
5-Amino-pyrazine-2-carbaldehyde |
1263378-65-9 | 98% | 250mg |
1484.07CNY | 2021-05-07 |
Methyl 3-(5-pyrimidinyl)benzoate Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on Methyl 3-(5-pyrimidinyl)benzoate
Recent Advances in the Study of Methyl 3-(5-pyrimidinyl)benzoate (CAS: 1263378-65-9) in Chemical Biology and Pharmaceutical Research
Methyl 3-(5-pyrimidinyl)benzoate (CAS: 1263378-65-9) is a pyrimidine-based benzoate derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule therapeutics. The integration of the pyrimidine moiety with the benzoate ester functionality provides a versatile scaffold for medicinal chemistry optimization, making it a valuable candidate for drug discovery programs.
Recent studies have focused on the synthesis, characterization, and biological evaluation of Methyl 3-(5-pyrimidinyl)benzoate and its derivatives. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy as a precursor in the synthesis of novel kinase inhibitors targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The compound's ability to serve as a key intermediate in multi-step synthetic routes highlights its utility in medicinal chemistry. Furthermore, its physicochemical properties, including solubility and metabolic stability, have been optimized to enhance its pharmacokinetic profile, as reported in a recent *Bioorganic & Medicinal Chemistry Letters* article.
In addition to its role in oncology, Methyl 3-(5-pyrimidinyl)benzoate has been investigated for its potential in treating inflammatory and autoimmune diseases. A 2024 study in *ACS Chemical Biology* revealed its inhibitory effects on specific cytokine signaling pathways, suggesting its applicability in modulating immune responses. The compound's mechanism of action involves the selective binding to protein targets, thereby disrupting pathological signaling cascades. These findings underscore the compound's versatility and its potential as a lead structure for further drug development.
The synthetic accessibility of Methyl 3-(5-pyrimidinyl)benzoate has also been a focal point of recent research. Advances in green chemistry methodologies have enabled more efficient and sustainable production routes, as detailed in a 2023 *Organic Process Research & Development* publication. These innovations not only reduce environmental impact but also improve yield and purity, which are critical for scaling up production in pharmaceutical manufacturing. The compound's compatibility with various coupling reactions and functional group transformations further enhances its appeal as a building block in drug synthesis.
Looking ahead, the continued exploration of Methyl 3-(5-pyrimidinyl)benzoate and its derivatives is expected to yield new insights into its therapeutic potential. Ongoing preclinical studies are evaluating its safety and efficacy in animal models, with preliminary results indicating favorable toxicity profiles. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its transition into clinical trials, particularly for oncology and immunology indications. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics.
1263378-65-9 (Methyl 3-(5-pyrimidinyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)